Cas no 1708765-72-3 (2-{1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}propan-2-ol)

• Product Name: 2-{1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}propan-2-ol
• CAS No: 1708765-72-3
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 5841543
• PubChem ID: 116005958
• Update Time: 2025-06-08

2-{1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}propan-2-ol
• 2-{1-[(2-chlorophenyl)methyl]-1H-1,2,3-triazol-4-yl}propan-2-ol
• 2-(1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl)propan-2-ol
• F6572-1390
• AKOS032469234
• 2-[1-[(2-chlorophenyl)methyl]triazol-4-yl]propan-2-ol
• 1708765-72-3

• Inchi： 1S/C12H14ClN3O/c1-12(2,17)11-8-16(15-14-11)7-9-5-3-4-6-10(9)13/h3-6,8,17H,7H2,1-2H3
• InChI Key： WMERGVTVTXWRHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C=C(C(C)(C)O)N=N1

Computed Properties

• Exact Mass: 251.0825398g/mol
• Monoisotopic Mass: 251.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-{1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}propan-2-ol

Comprehensive Overview of 2-{1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}propan-2-ol (CAS No. 1708765-72-3)

2-{1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}propan-2-ol (CAS No. 1708765-72-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique 1,2,3-triazole core, a heterocyclic structure known for its versatility in drug design and material science. The presence of a 2-chlorophenyl group and a propan-2-ol moiety further enhances its potential applications, making it a subject of interest for researchers exploring novel bioactive compounds.

The compound’s CAS No. 1708765-72-3 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and commercial contexts. Its systematic name, 2-{1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}propan-2-ol, reflects its structural complexity, which combines aromatic and aliphatic components. This hybrid architecture is particularly relevant in modern medicinal chemistry, where researchers seek to optimize pharmacokinetic properties such as solubility, stability, and target binding affinity.

Recent trends in drug discovery highlight the growing demand for triazole derivatives, owing to their broad-spectrum biological activities. The 1,2,3-triazole ring in this compound is a hallmark of click chemistry, a technique widely adopted for rapid synthesis of diverse molecular libraries. This aligns with the industry’s shift toward high-throughput screening and fragment-based drug design, where efficiency and modularity are paramount.

In agrochemical applications, 2-{1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}propan-2-ol may serve as a precursor for developing crop protection agents. Its structural motifs are reminiscent of known fungicides and herbicides, sparking interest in its potential to address emerging challenges in sustainable agriculture. With increasing global focus on food security and environmental safety, such compounds are scrutinized for their efficacy and ecological impact.

From a synthetic perspective, the compound’s propan-2-ol group offers opportunities for further derivatization, enabling the creation of analogs with tailored properties. This flexibility is invaluable in structure-activity relationship (SAR) studies, where minor modifications can significantly alter biological performance. Researchers often explore such variations to fine-tune compounds for specific therapeutic targets or industrial applications.

The rise of computational chemistry and AI-driven molecular modeling has further amplified interest in compounds like 2-{1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}propan-2-ol. Tools such as docking simulations and quantitative structure-activity relationship (QSAR) models allow scientists to predict its interactions with biological macromolecules, accelerating the discovery process. This synergy between experimental and in silico methods is reshaping R&D workflows across the chemical sciences.

Quality control and analytical characterization are also critical for CAS No. 1708765-72-3. Techniques like HPLC, NMR spectroscopy, and mass spectrometry ensure purity and confirm structural integrity, which are essential for reproducible research. As regulatory standards tighten, robust analytical protocols become indispensable for commercializing such compounds.

In summary, 2-{1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}propan-2-ol exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from pharmaceuticals to agrochemicals—underscore its relevance in addressing contemporary scientific and societal challenges. As research progresses, this compound is poised to play a pivotal role in advancing green chemistry and precision medicine.